Cas no 2415751-56-1 (Thiourea, N-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]-N'-[(1S)-1-(1-naphthalenyl)ethyl]-, rel-)

• Product Name: Thiourea, N-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]-N'-[(1S)-1-(1-naphthalenyl)ethyl]-, rel-
• CAS No: 2415751-56-1
• MF: C₂₉H₃₁N₃S
• MW: 453.641545534134
• MDL: MFCD32201229
• CID: 5213924
• Update Time: 2025-05-20

Thiourea, N-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]-N'-[(1S)-1-(1-naphthalenyl)ethyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]-N'-[(1S)-1-(1-naphthalenyl)ethyl]-, rel-

• MDL： MFCD32201229
• Inchi： 1S/C29H31N3S/c1-21(25-20-12-18-22-13-10-11-19-26(22)25)30-29(33)31-27(23-14-6-4-7-15-23)28(32(2)3)24-16-8-5-9-17-24/h4-21,27-28H,1-3H3,(H2,30,31,33)/t21-,27+,28+/m0/s1
• InChI Key： FXSOKGPCLADBQO-GJJMEYSYSA-N
• SMILES： N([C@H](C1=CC=CC=C1)[C@H](N(C)C)C1=CC=CC=C1)C(N[C@H](C1=C2C(C=CC=C2)=CC=C1)C)=S

Additional information on Thiourea, N-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]-N'-[(1S)-1-(1-naphthalenyl)ethyl]-, rel-

Thiourea, N-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]-N'-[(1S)-1-(1-naphthalenyl)ethyl]-, rel- (CAS No. 2415751-56-1)

Thiourea derivatives have long been recognized for their unique chemical properties and wide-ranging applications in various fields of science and technology. Among these, the compound Thiourea, N-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]-N'-[(1S)-1-(1-naphthalenyl)ethyl]-, rel-, with the CAS registry number 2415751-56-1, stands out as a particularly interesting molecule due to its complex stereochemistry and potential for advanced chemical functionalities.

The structure of this thiourea derivative is characterized by its chiral centers and the presence of bulky substituents. The molecule features a thiourea backbone with two distinct aromatic groups: one derived from diphenylethyl and the other from naphthalene. The stereochemistry at the chiral centers (R and S configurations) plays a crucial role in determining the compound's physical properties and reactivity. Recent studies have highlighted the importance of stereochemistry in thiourea derivatives for applications in asymmetric catalysis and enantioselective synthesis.

One of the most notable aspects of this compound is its potential as a chiral ligand in organocatalysis. Researchers have demonstrated that thioureas with similar structures can act as effective catalysts in various organic transformations, including aldol reactions and Michael additions. The bulky substituents on this molecule may enhance its ability to induce high enantioselectivity in such reactions, making it a promising candidate for industrial applications.

In addition to its catalytic potential, this thiourea derivative has shown promise in materials science. Its unique electronic structure and chiral environment make it a suitable candidate for use in chiral recognition processes and the development of novel materials with tailored optical or electronic properties. Recent advancements in computational chemistry have allowed researchers to predict the electronic behavior of such molecules with unprecedented accuracy, further aiding their application in material design.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. Key steps include the preparation of the diphenylethylamine derivative and subsequent coupling with the naphthalene-containing moiety. Modern synthetic techniques, such as enantioselective hydrogenation and Suzuki-Miyaura couplings, have significantly improved the efficiency and scalability of such syntheses.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into its molecular geometry and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

In conclusion, the compound Thiourea, N-[(1R,2R)-2-(dimethylamino)-1,2-diphenylethyl]-N'-[(1S)-1-(1-naphthalenyl)ethyl]-, CAS No. 2415751-56-1, represents a fascinating example of how complex stereochemistry can be harnessed to create molecules with exceptional functional properties. Its potential applications span across catalysis, materials science, and beyond, making it a subject of continued interest for researchers worldwide.